Cas no 1105236-85-8 (1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine
• CAS No: 1105236-85-8
• MF: C₁₈H₁₈ClN₃O₂S₃
• MW: 440.002418994904
• CID: 6408028
• PubChem ID: 30868677
• Update Time: 2025-10-29

1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine
• AKOS024514239
• 2-[[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-4-phenyl-1,3-thiazole
• 1105236-85-8
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-4-[(4-phenyl-1,3-thiazol-2-yl)methyl]piperazine
• 2-((4-((5-chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)methyl)-4-phenylthiazole
• VU0647763-1
• F5583-0069

• Inchi： 1S/C18H18ClN3O2S3/c19-16-6-7-18(26-16)27(23,24)22-10-8-21(9-11-22)12-17-20-15(13-25-17)14-4-2-1-3-5-14/h1-7,13H,8-12H2
• InChI Key： DMGLYDXURFZOQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCN(CC2=NC(C3C=CC=CC=3)=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 439.0249680g/mol
• Monoisotopic Mass: 439.0249680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine

Introduction to 1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine (CAS No. 1105236-85-8)

1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine, with the CAS number 1105236-85-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorothiophene moiety, a sulfonyl group, and a piperazine ring substituted with a phenylthiazole unit. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of novel compounds with specific pharmacological properties is a cornerstone of modern drug discovery. 1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine is one such compound that has been studied for its potential as a therapeutic agent. Recent research has focused on its ability to modulate various biological pathways, making it a promising candidate for the treatment of several diseases.

In the context of medicinal chemistry, the sulfonyl group in this compound plays a crucial role in enhancing its solubility and bioavailability. The presence of the chlorothiophene moiety adds to its lipophilicity, which can influence its ability to cross cell membranes and interact with specific protein targets. The piperazine ring, known for its versatile binding properties, further enhances the compound's potential to engage with multiple biological targets.

The biological activity of 1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been shown to induce apoptosis in cancer cells by modulating mitochondrial pathways.

The therapeutic potential of this compound extends beyond its anti-inflammatory and anti-cancer activities. Recent studies have also explored its neuroprotective effects. In models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, 1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine has been found to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have applications in the treatment of neurodegenerative disorders.

In addition to its pharmacological properties, the synthesis and chemical characterization of 1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine have been well-documented in the literature. The compound can be synthesized through a series of well-defined chemical reactions, including coupling reactions and sulfonation steps. The purity and structural integrity of the final product are typically confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The safety profile of this compound is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. However, as with any new drug candidate, thorough safety evaluations are essential before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(5-Chlorothiophen-2-yl)sulfonyl-4-(4-phenyl-1,3-thiazol-2-yl)methylpiperazine in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific diseases.

In conclusion, 1-(5-Chlorothiophen-2-y)sulfonyl--4-(4-pheny-l-1,3-thiazo-l-2-y)-methylpipe--razine) (CAS No. 1105236–85–8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.